![molecular formula C15H19BrN2O3 B4113165 1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide](/img/structure/B4113165.png)
1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide
Overview
Description
1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide, also known as BPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPP is a piperidinecarboxamide derivative that has been synthesized using various methods.
Mechanism of Action
1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide has been found to act as an inhibitor of various enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been found to inhibit the activity of certain proteins, such as nuclear factor kappa B (NF-κB), which is involved in the regulation of inflammation. This compound has been shown to have a high affinity for the cholinesterase enzymes, which leads to the inhibition of their activity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including anti-tumor effects, anti-inflammatory effects, and neuroprotective effects. This compound has been shown to inhibit the activity of certain enzymes and proteins, which leads to the inhibition of their respective pathways. This compound has also been found to increase the levels of certain neurotransmitters, such as acetylcholine, which is involved in the regulation of memory and learning.
Advantages and Limitations for Lab Experiments
1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide has several advantages for lab experiments, including its high affinity for cholinesterase enzymes, which makes it a potent inhibitor of their activity. This compound is also relatively easy to synthesize, which makes it readily available for scientific research. However, this compound has some limitations, including its potential toxicity and lack of specificity for certain enzymes.
Future Directions
There are several future directions for 1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide research, including the development of more specific inhibitors for cholinesterase enzymes. This compound could also be used as a potential therapeutic agent for various diseases, including Alzheimer's disease, cancer, and inflammatory disorders. Further studies are needed to determine the optimal dosage and administration of this compound for therapeutic purposes.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been found to exhibit anti-tumor effects, anti-inflammatory effects, and neuroprotective effects. This compound has also been found to inhibit the activity of certain enzymes and proteins, which leads to the inhibition of their respective pathways. Further studies are needed to determine the optimal dosage and administration of this compound for therapeutic purposes.
Scientific Research Applications
1-[2-(4-bromophenoxy)propanoyl]-4-piperidinecarboxamide has been found to exhibit potential therapeutic applications in various fields of scientific research, including neurology, oncology, and immunology. This compound has been shown to have anti-tumor effects, anti-inflammatory effects, and neuroprotective effects. This compound has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
properties
IUPAC Name |
1-[2-(4-bromophenoxy)propanoyl]piperidine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrN2O3/c1-10(21-13-4-2-12(16)3-5-13)15(20)18-8-6-11(7-9-18)14(17)19/h2-5,10-11H,6-9H2,1H3,(H2,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UORZQBQUEXVIKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC(CC1)C(=O)N)OC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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